Cas no 5372-12-3 (N,N-dimethyl-2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanamine)

• Product name: N,N-dimethyl-2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanamine
• CAS No: 5372-12-3
• MF: C₁₄H₁₉N₃O
• MW: 245.32016
• CID: 1583105
• PubChem ID: 199978

N,N-dimethyl-2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-[(3-methyl-1-phenyl-1H-pyrazol-5-yl)oxy]ethanamine
• Pyrazole, 5-(2-(dimethylamino)ethoxy)-3-methyl-1-phenyl-
• 5372-12-3
• 5-(2-(Dimethylamino)ethoxy)-3-methyl-1-phenylpyrazole
• DTXSID90201983
• P-313
• BRN 0886272

• Inchi： InChI=1S/C14H19N3O/c1-12-11-14(18-10-9-16(2)3)17(15-12)13-7-5-4-6-8-13/h4-8,11H,9-10H2,1-3H3
• InChI Key： CXMVXXSAWYTORB-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=C1)OCCN(C)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 245.15297
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.3Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 30.29